Cas no 71605-66-8 (2-[(2,1,3-benzothiadiazol-5-ylmethyl)amino]ethanethiol)

• Product Name: 2-[(2,1,3-benzothiadiazol-5-ylmethyl)amino]ethanethiol
• CAS No: 71605-66-8
• MF: C₉H₁₁N₃S₂
• MW: 225.333738565445
• CID: 1750572
• PubChem ID: 3054696
• Update Time: 2025-04-21

2-[(2,1,3-benzothiadiazol-5-ylmethyl)amino]ethanethiol Chemical and Physical Properties

Names and Identifiers

• 2-[(2,1,3-benzothiadiazol-5-ylmethyl)amino]ethanethiol
• 2-(2,1,3-benzothiadiazol-5-ylmethylamino)ethanethiol
• 71605-66-8
• 2-((2,1,3-Benzothia(S(sup IV))diazol-5-yl)methylamino)ethanethiol
• BRN 5419880
• DTXSID10221845
• Ethanethiol, 2-((2,1,3-benzothia(S(sup IV))diazol-5-yl)methylamino)-

• Inchi： 1S/C9H11N3S2/c13-4-3-10-6-7-1-2-8-9(5-7)12-14-11-8/h1-2,5,10,13H,3-4,6H2
• InChI Key： IIUYDALZFUPUPG-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)CNCCS

Computed Properties

• Exact Mass: 225.03963
• Monoisotopic Mass: 225.03943971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67Ų

Experimental Properties

• PSA: 37.81